Cas no 874116-78-6 (3-Thiophenecarboxylic acid,2-(acetylamino)-5-bromo-4-(mercaptomethyl)-)
874116-78-6 structure
Product Name:3-Thiophenecarboxylic acid,2-(acetylamino)-5-bromo-4-(mercaptomethyl)-
CAS No:874116-78-6
MF:C8H8BrNO3S2
MW:310.188018798828
CID:1900010
Update Time:2025-01-08
3-Thiophenecarboxylic acid,2-(acetylamino)-5-bromo-4-(mercaptomethyl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Thiophenecarboxylic acid,2-(acetylamino)-5-bromo-4-(mercaptomethyl)-
- 3-Thiophenecarboxylic acid, 2-(acetylamino)-5-bromo-4-(mercaptomethyl)-
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- Inchi: 1S/C8H8BrNO3S2/c1-3(11)10-7-5(8(12)13)4(2-14)6(9)15-7/h14H,2H2,1H3,(H,10,11)(H,12,13)
- InChI Key: PDWQUHBYUMJVKJ-UHFFFAOYSA-N
- SMILES: C1(NC(C)=O)SC(Br)=C(CS)C=1C(O)=O
Experimental Properties
- Density: 1.813±0.06 g/cm3(Predicted)
- Boiling Point: 506.3±50.0 °C(Predicted)
- pka: 3.87±0.50(Predicted)
3-Thiophenecarboxylic acid,2-(acetylamino)-5-bromo-4-(mercaptomethyl)- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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